Cas no 2097933-03-2 (2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide)

2,6-Difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide is a fluorinated benzamide derivative featuring a cyclohexenyl hydroxymethyl substituent. This compound is of interest in medicinal and agrochemical research due to its unique structural motif, combining a difluorinated aromatic ring with a functionalized cyclohexene moiety. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the hydroxyl group offers a site for further derivatization. Its potential applications include serving as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The compound's well-defined structure and reactivity make it a valuable building block for exploratory studies in drug discovery and chemical biology.
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide structure
2097933-03-2 structure
Product name:2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
CAS No:2097933-03-2
MF:C14H15F2NO2
MW:267.27121090889
CID:5474036
PubChem ID:126851987

2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
    • 2097933-03-2
    • F5857-6484
    • AKOS032456257
    • Inchi: 1S/C14H15F2NO2/c15-10-5-4-6-11(16)12(10)13(18)17-9-14(19)7-2-1-3-8-14/h2,4-7,19H,1,3,8-9H2,(H,17,18)
    • InChI Key: FCQUFYGPTVATER-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C(NCC1(C=CCCC1)O)=O)F

Computed Properties

  • Exact Mass: 267.10708505g/mol
  • Monoisotopic Mass: 267.10708505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų
  • XLogP3: 2

2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5857-6484-20mg
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
20mg
$99.0 2023-09-09
Life Chemicals
F5857-6484-5μmol
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
5μmol
$63.0 2023-09-09
Life Chemicals
F5857-6484-10μmol
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
10μmol
$69.0 2023-09-09
Life Chemicals
F5857-6484-4mg
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
4mg
$66.0 2023-09-09
Life Chemicals
F5857-6484-2μmol
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
2μmol
$57.0 2023-09-09
Life Chemicals
F5857-6484-50mg
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
50mg
$160.0 2023-09-09
Life Chemicals
F5857-6484-3mg
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
3mg
$63.0 2023-09-09
Life Chemicals
F5857-6484-25mg
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
25mg
$109.0 2023-09-09
Life Chemicals
F5857-6484-100mg
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
100mg
$248.0 2023-09-09
Life Chemicals
F5857-6484-5mg
2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide
2097933-03-2
5mg
$69.0 2023-09-09

2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide Related Literature

Additional information on 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide

2,6-Difluoro-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]benzamide (CAS No. 2097933-03-2): A Comprehensive Overview

2,6-Difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide (CAS No. 2097933-03-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amides and has been extensively studied for its biological activities and pharmacological properties.

The chemical structure of 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide is characterized by a benzamide core with two fluorine atoms at the 2 and 6 positions, and an N-substituted group containing a hydroxy-cyclohexenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent research has focused on the synthesis and characterization of 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide. Studies have shown that this compound can be synthesized through a multi-step process involving the reaction of 2,6-difluorobenzoyl chloride with (1-hydroxycyclohex-2-en-1-yl)methylamine. The synthetic route has been optimized to achieve high yields and purity, which is crucial for further biological evaluations.

In terms of biological activity, 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide has demonstrated promising results in various assays. For instance, it has shown significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide has been evaluated for its anti-cancer properties. In vitro studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound could be further developed as a novel anti-cancer agent.

The pharmacokinetic profile of 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide has also been investigated. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In the context of drug discovery and development, 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide represents an exciting opportunity due to its multifaceted biological activities. Its ability to target multiple pathways involved in inflammation and cancer makes it a versatile compound with broad therapeutic potential.

To further advance the development of 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve its biological activity.

Clinical trials are also being planned to evaluate the safety and efficacy of 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]benzamide in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a new pharmaceutical product.

In conclusion, 2,6-difluoro-N-[(1-hydroxycyclohex-2-en-1-y l)methyl]benzamide (CAS No. 2097933-03-2) is a promising compound with significant potential in the fields of medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play an important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.